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Compound of Interest

Compound Name: Nnc 711

Cat. No.: B031237

For Researchers, Scientists, and Drug Development Professionals

Abstract

NNC 711 is a potent and selective inhibitor of the GABA transporter 1 (GAT-1), playing a crucial
role in neuroscience research and drug development.[1][2][3] Proper preparation of NNC 711
stock solutions is paramount for accurate and reproducible experimental outcomes. This
document provides detailed protocols for the preparation, storage, and handling of NNC 711
stock solutions for both in vitro and in vivo applications.

Compound Information

e Chemical Name: 1-[2-[[(diphenylmethylene)amino]oxy]ethyl]-1,2,5,6-tetrahydro-3-
pyridinecarboxylic acid hydrochloride[1]

e Molecular Formula: C21H22N203 - HCI[3]

e Molecular Weight: 386.88 g/mol (Note: Batch-specific molecular weight may vary; always
refer to the Certificate of Analysis)

e Purity: 298%|3]

» Biological Activity: Selective inhibitor of GAT-1, leading to increased extracellular GABA
levels.[1][3] It has demonstrated anticonvulsant and cognition-enhancing effects.[3][4]
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Data Presentation: Solubility and Recommended
Concentrations

Quantitative data for NNC 711 solubility and recommended stock concentrations are
summarized in the table below for easy reference.

] . Recommended
Maximum Maximum
. . Stock
Solvent Concentration Concentration . Notes
Concentration
(mg/mL) (mM)
Range
Suitable for
many in vitro
Water 3.87 10[1][3] 1-10 mM assays where an
agueous solution
is required.
Recommended

for preparing
high-
concentration
stock solutions.
The final DMSO
DMSO 38.69 100[3] 10-100 mM concentration in
assays should be
kept low
(typically <0.5%)
to avoid solvent-

induced artifacts.

[5]

Experimental Protocols

Materials and Equipment
e NNC 711 powder

o Dimethyl sulfoxide (DMSO), anhydrous
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Sterile deionized water or phosphate-buffered saline (PBS)

Calibrated analytical balance

Sterile polypropylene microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM NNC 711 Stock Solution
in Water

This protocol is suitable for experiments where the final concentration of NNC 711 needed is

relatively low and the presence of an organic solvent is not desirable.

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.

Weighing: Accurately weigh out the desired amount of NNC 711 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM solution, weigh out 0.387 mg of
NNC 711 (based on a molecular weight of 386.88 g/mol ).

Dissolution: Add the weighed NNC 711 to a sterile microcentrifuge tube. Add the appropriate
volume of sterile deionized water or PBS to achieve the final desired concentration.

Mixing: Vortex the solution until the NNC 711 is completely dissolved. Gentle warming (to no
more than 37°C) may aid dissolution.

Sterilization (Optional): If required for your application, filter-sterilize the solution through a
0.22 pm syringe filter into a new sterile tube.

Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C
for long-term storage (up to 6 months).[4] Avoid repeated freeze-thaw cycles.[4]

Protocol for Preparing a 100 mM NNC 711 Stock
Solution in DMSO
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This protocol is ideal for creating a concentrated stock solution that can be diluted for various
experiments.

» Aseptic Technique: Work in a sterile environment to maintain the sterility of the stock
solution.

» Weighing: Weigh out the desired mass of NNC 711 powder. To prepare 1 mL of a 100 mM
solution, weigh 38.69 mg of NNC 711 (based on a molecular weight of 386.88 g/mol ).

 Dissolution: Transfer the weighed powder to a sterile tube. Add the calculated volume of
anhydrous DMSO.

e Mixing: Vortex the solution thoroughly until all the solid has dissolved.

o Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw
cycles. Store at -20°C for up to one month or at -80°C for up to six months.[4]

Visualizations
Experimental Workflow
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Caption: Workflow for NNC 711 Stock Solution Preparation.

Signaling Pathway Inhibition

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b031237?utm_src=pdf-body-img
https://www.benchchem.com/product/b031237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Synaptic Cleft

Presynaptic Neuron
(GABA Release)

elea:e\

Uptake Inhibits

Postsynaptic Neuron
(GABA Receptors)

‘ GAT-1 Transporter

Click to download full resolution via product page

Caption: NNC 711 Inhibition of GABA Reuptake via GAT-1.

Safety Precautions

e Handle NNC 711 in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Refer to the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

The protocols outlined in this document provide a comprehensive guide for the preparation of
NNC 711 stock solutions. Adherence to these procedures will ensure the integrity and
consistency of experimental results. For all applications, it is crucial to refer to the batch-
specific information provided by the supplier and to perform appropriate validation experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031237#how-to-prepare-nnc-711-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

